Cas no 1340209-38-2 ((4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine)

• Product Name: (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine
• CAS No: 1340209-38-2
• MF: C₁₂H₂₇NO₂
• MW: 217.348284006119
• CID: 5207899
• PubChem ID: 64411696
• Update Time: 2025-07-02

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine
• 2-Pentanamine, 4-methoxy-N-[1-(methoxymethyl)propyl]-4-methyl-

• Inchi： 1S/C12H27NO2/c1-7-11(9-14-5)13-10(2)8-12(3,4)15-6/h10-11,13H,7-9H2,1-6H3
• InChI Key： KXBQGIVBTMJGGT-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(C)NC(COC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine

The Compound CAS No 1340209-38-2: (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine

(4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine, identified by the CAS number 1340209-38-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and its structure is characterized by two distinct substituents attached to the nitrogen atom. The first substituent is a 4-methoxy-4-methylpentan-2-yl group, while the second is a 1-methoxybutan-2-yl group. Both substituents contribute to the compound's unique chemical properties, making it a subject of interest in contemporary research.

The synthesis of (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine involves advanced organic chemistry techniques, including nucleophilic substitution and condensation reactions. Recent studies have explored optimized synthetic pathways to enhance yield and purity, which are critical for its application in high-performance materials and drug delivery systems. The compound's stability under various conditions has been thoroughly investigated, revealing its resistance to thermal degradation and oxidative stress, making it suitable for use in harsh environments.

One of the most promising applications of this compound lies in the field of pharmacology. Researchers have identified its potential as a precursor for bioactive molecules, particularly in the development of novel therapeutic agents. Its ability to form stable complexes with metal ions has led to its use in metalloenzyme mimics and catalysts, which are essential in green chemistry and sustainable processes. Additionally, its role in polymer chemistry has been explored, with studies demonstrating its effectiveness as a crosslinking agent in the synthesis of high-strength polymers.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (4-Methoxy-4-methylpentan-2-yl)(1-methoxybutan-2-yl)amine. Quantum mechanical calculations have revealed its electronic distribution, which plays a crucial role in determining its reactivity towards electrophiles and nucleophiles. This information has been instrumental in designing more efficient synthetic routes and predicting its behavior in complex chemical systems.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms, making it an eco-friendly alternative in certain industrial applications. Its biodegradability has also been assessed, with results indicating that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment.

The versatility of (4-Methoxy-4-methylpentan-2-yli)(1-methoxybutan-l-yli)amine extends to its use as a building block in organic synthesis. Its ability to participate in various reactions, such as alkylation, acylation, and Michael addition, has made it a valuable tool for constructing complex molecular architectures. Recent research has focused on leveraging these properties to develop innovative materials with tailored functionalities.

In conclusion, (4-Methoxy-l methylpentan-z-yli)(l methoxybutan-z-yli)amine (CAS No 1340209-Z8-Z) is a multifaceted compound with significant implications across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing technology and improving quality of life is expected to grow substantially.